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Get Quote

In the landscape of contemporary organic and medicinal chemistry, the furan scaffold stands as
a privileged heterocycle. It serves as a bioisostere for phenyl rings, offering modulated
electronic properties and metabolic profiles that are often advantageous in drug design.[1] The
strategic placement of reactive handles on this core structure is paramount for its utility as a
synthetic building block. 2-Chloro-5-phenylfuran emerges as a particularly valuable
intermediate in this context. The chloro-substituent at the 2-position provides a reliable site for
cross-coupling reactions, while the phenyl group at the 5-position anchors a key
pharmacophore or structural motif. This guide aims to provide researchers, scientists, and drug
development professionals with a comprehensive technical overview, moving beyond a simple
recitation of data to an expert-level discussion of its safe handling, reactivity, and application in

a validated experimental context.

PART 1: Core Chemical and Safety Profile
Chemical Identity

The unambiguous identification of a chemical reagent is the foundation of reproducible science.
2-Chloro-5-phenylfuran is registered under the following identifiers:

Table 1: Chemical Identity
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Identifier Value Source
CAS Number 168109-29-3 Hilaris
Molecular Formula C10H-CIO Hilaris[2]
Molecular Weight 178.62 g/mol Hilaris[2]
Canonical SMILES clccce(ccl)c2cec(Cl)co2 --
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Hazard Assessment and Safe Handling Protocols

A rigorous adherence to safety protocols is non-negotiable. Based on available Safety Data

Sheets (SDS), 2-Chloro-5-phenylfuran presents several hazards that must be managed

through appropriate engineering controls and personal protective equipment.

1.2.1 GHS Hazard Classification

The compound is classified under the Globally Harmonized System (GHS) with the following

primary hazards:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Table 2: Summary of Safety and Handling Information

H410: Very toxic to aquatic life with long lasting effects.
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Parameter Recommendation Rationale
Use only in a well-ventilated To mitigate respiratory tract
Ventilation area, preferably a chemical irritation from dust or vapors

fume hood.

(P261, P271).

Eye Protection

Wear chemical safety goggles
and/or a face shield (P280).

To prevent serious eye

irritation from splashes or dust.

Hand Protection

Wear chemical-resistant

gloves (e.g., nitrile) (P280).

To prevent skin contact and

subsequent irritation.

Skin Protection

Wear a lab coat. Wash skin
thoroughly after handling
(P264).

To prevent skin irritation and
contamination of personal

clothing.

Environmental

Avoid release to the
environment. Collect spillage
(P273, P391).

The compound is classified as

very toxic to aquatic life.

Store in a well-ventilated

place. Keep container tightly

To prevent release and

Storage ]
closed. Store locked up (P403 degradation of the compound.
+ P233, P405).
Dispose of contents/container To comply with regulations and
Disposal to an approved waste disposal  prevent environmental

plant (P501).

contamination.

1.2.2 First Aid Procedures

In the event of exposure, the following steps should be taken immediately:

 If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. Call a
POISON CENTER or doctor if you feel unwell.

¢ If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention. Take off contaminated clothing and wash it before reuse.
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 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

 |If Swallowed: Immediately make the victim drink water (two glasses at most). Consult a
physician.

1. Personal Protective Equipment (PPE)

2. Engineering Controls 3. Chemical Handling 4. Decontamination & Disposal
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Caption: Mandatory workflow for the safe handling of 2-Chloro-5-phenylfuran.

PART 2: Application in Synthesis - A Validated
Protocol

The primary utility of 2-Chloro-5-phenylfuran lies in its role as a substrate for transition-metal-
catalyzed cross-coupling reactions. The chlorine atom at the C2 position is an excellent leaving
group for oxidative addition into a low-valent palladium complex, initiating catalytic cycles like
the Suzuki-Miyaura coupling.

Protocol: Suzuki-Miyaura Cross-Coupling for C-C Bond
Formation

This protocol details the synthesis of 2-phenyl-5-(4-methoxyphenyl)furan, a representative
biaryl furan, using 2-Chloro-5-phenylfuran. The principles outlined are broadly applicable to
other arylboronic acids. The methodology is adapted from established procedures for similar
halo-aromatic couplings.[3][4]

2.1.1 Causality Behind Experimental Choices
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o Catalyst: Tetrakis(triphenylphosphine)palladium(0), Pd(PPhs)as, is chosen as the catalyst. It is
a robust, commercially available Pd(0) source that readily initiates the catalytic cycle by
oxidative addition into the C-Cl bond of the furan.[3]

o Base: Potassium carbonate (K2COs) is used as the base. Its role is critical: it activates the
boronic acid by forming a more nucleophilic boronate species, which is necessary for the
transmetalation step. It is a moderately strong, inexpensive, and readily available base
suitable for this transformation.[3]

¢ Solvent System: A biphasic system of toluene and water is employed. Toluene solubilizes the
organic substrate and the palladium catalyst, while water dissolves the inorganic base
(K2COs) and the boronate intermediate, facilitating the reaction at the phase interface.

 Inert Atmosphere: The reaction is conducted under an inert atmosphere (Argon or Nitrogen).
This is a self-validating step; Pd(0) species are sensitive to oxidation by atmospheric oxygen,
which would deactivate the catalyst and halt the reaction.

2.1.2 Step-by-Step Methodology

e Reaction Setup: To a flame-dried 50 mL round-bottom flask equipped with a magnetic stir bar
and a reflux condenser, add 2-Chloro-5-phenylfuran (1.0 eq, e.g., 178.6 mg, 1.0 mmol), 4-
methoxyphenylboronic acid (1.2 eq, 182.3 mg, 1.2 mmol), and potassium carbonate (3.0 eq,
414.6 mg, 3.0 mmol).

o Catalyst Addition: Briefly remove the condenser and add
Tetrakis(triphenylphosphine)palladium(0) (Pd(PPhs)4) (0.03 eq, 34.7 mg, 0.03 mmol).

o Atmosphere Inerting: Seal the flask with a septum, and evacuate and backfill with Argon
three times to establish an inert atmosphere.

o Solvent Addition: Add degassed toluene (8 mL) and degassed deionized water (2 mL) via
syringe.

o Reaction Execution: Lower the flask into a pre-heated oil bath at 90 °C and stir vigorously
overnight (12-16 hours).
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¢ Progress Monitoring: (Optional but recommended) Monitor the reaction by TLC (e.g., 9:1
Hexanes:Ethyl Acetate), visualizing by UV light. The disappearance of the starting material
spot indicates reaction completion.

o Work-up and Extraction: Cool the reaction to room temperature. Transfer the mixture to a
separatory funnel containing ethyl acetate (20 mL) and water (20 mL). Shake and separate
the layers. Extract the aqueous layer with ethyl acetate (2 x 15 mL).

o Purification: Combine the organic layers, wash with brine (20 mL), dry over anhydrous
sodium sulfate (Na=S0a), filter, and concentrate under reduced pressure. Purify the resulting
crude residue by flash column chromatography on silica gel, eluting with a gradient of
hexanes and ethyl acetate to yield the pure product.

Setup
Add Substrate, Add Pd(PPhs)a Catalyst
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Caption: Experimental workflow for the Suzuki-Miyaura cross-coupling protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b14133717?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14133717?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

